Cas no 126370-67-0 (6-Phenyl-3-pyridinamine)

6-Phenyl-3-pyridinamine is a heterocyclic aromatic compound featuring a pyridine core substituted with an amino group at the 3-position and a phenyl ring at the 6-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic amine functionality allows for further derivatization, enabling the development of bioactive molecules. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it suitable for cross-coupling reactions and other transformations in medicinal chemistry research. The rigid scaffold may contribute to enhanced binding affinity in target interactions, supporting its use in drug discovery programs.
6-Phenyl-3-pyridinamine structure
6-Phenyl-3-pyridinamine structure
Product Name:6-Phenyl-3-pyridinamine
CAS No:126370-67-0
MF:C11H10N2
MW:170.210502147675
MDL:MFCD04114197
CID:105859
PubChem ID:2762877
Update Time:2025-10-22

6-Phenyl-3-pyridinamine Chemical and Physical Properties

Names and Identifiers

    • 6-Phenylpyridin-3-amine
    • 3-Amino-6-phenylpyridine
    • 3-Pyridinamine,6-phenyl-
    • 5-AMINO-2-PHENYLPYRIDINE
    • 6-Phenyl-3-pyridinamine
    • 2-phenyl-5-aminopyridine
    • 3-Pyridinamine,6-phenyl
    • 6-Phenylpyrid-3-ylamine
    • 6-phenyl-pyridin-3-ylamine
    • 6-Phenylpyridine-3-amine
    • 6-Phenylpyridin-3-amine, (5-Aminopyridin-2-yl)benzene
    • 3-Pyridinamine, 6-phenyl-
    • CHEBI:195055
    • A805550
    • SCHEMBL69333
    • 4Y-0708
    • FLIQYTXJLWGVBG-UHFFFAOYSA-N
    • EN300-3024153
    • MFCD04114197
    • AKOS005070539
    • W-205246
    • FT-0680419
    • 126370-67-0
    • AB17970
    • (6-phenyl-pyridin-3-yl)-amine
    • Z1201622825
    • BP-21492
    • CS-0141575
    • DTXSID40376534
    • SY025014
    • DB-026416
    • MDL: MFCD04114197
    • Inchi: 1S/C11H10N2/c12-10-6-7-11(13-8-10)9-4-2-1-3-5-9/h1-8H,12H2
    • InChI Key: FLIQYTXJLWGVBG-UHFFFAOYSA-N
    • SMILES: N1C=C(C=CC=1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 170.08400
  • Monoisotopic Mass: 170.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9A^2
  • XLogP3: 1.8

Experimental Properties

  • Density: 1.133
  • Melting Point: 103 °C
  • Boiling Point: 341.9 ℃ at 760 mmHg
  • Flash Point: 187.3°C
  • Refractive Index: 1.625
  • PSA: 38.91000
  • LogP: 2.91200

6-Phenyl-3-pyridinamine Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36
  • Safety Term:S26-36
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

6-Phenyl-3-pyridinamine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6-Phenyl-3-pyridinamine Pricemore >>

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